Cas no 1159831-80-7 (8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid)

• Product Name: 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• CAS No: 1159831-80-7
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD12401439
• CID: 4561231
• Update Time: 2025-11-02

8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-chloro-[1,2,4triazolo[4,3-apyridine-3-carboxylic acid
• 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

• MDL： MFCD12401439
• Inchi： 1S/C7H4ClN3O2/c8-4-2-1-3-11-5(4)9-10-6(11)7(12)13/h1-3H,(H,12,13)
• InChI Key： GYWXVFKDBCHREY-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(O)=O)N1C=CC=C2Cl

Additional information on 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS No. 1159831-80-7): A Novel Scaffold for Targeted Therapeutic Applications

8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid has emerged as a promising chemical scaffold in the field of pharmaceutical research, particularly due to its unique molecular architecture and potential for modulating biological targets. The compound’s structure, characterized by the [1,2,4]triazolo[4,3-a]pyridine ring system with a chloro substituent at the 8-position, provides a versatile platform for drug design. Recent studies have highlighted its pharmacological relevance in targeting pyridine-based receptors and its potential applications in carboxylic acid-mediated interactions. The CAS No. 1159831-80-7 identifier ensures precise identification of this compound, which is critical for reproducibility in synthetic and biological experiments.

8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid is structurally related to a class of heterocyclic compounds known for their involvement in signaling pathways associated with inflammation, neurodegeneration, and metabolic disorders. The [1,2,4]triazolo[4,3-a]pyridine core is a derivative of the triazole ring, which is widely used in pharmaceuticals for its ability to modulate enzyme activity and receptor binding. The chloro substitution at the 8-position introduces electron-withdrawing properties, which may influence the compound’s reactivity and selectivity toward specific biological targets. This structural feature is particularly significant in the context of carboxylic acid-based ligands, where functional group modifications can drastically alter pharmacokinetic profiles.

Recent advancements in medicinal chemistry have focused on optimizing the [1,2,4]triazolo[4,3-a]pyridine scaffold for enhanced therapeutic efficacy. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid exhibits potent inhibitory activity against pyridine-dependent kinases, which are implicated in cancer progression. The compound’s carboxylic acid moiety was found to form hydrogen bonds with key residues in the target enzyme, thereby stabilizing the enzyme-inhibitor complex. This mechanism of action underscores the importance of the [1,2,4]triazolo[4,3-a]pyridine ring in mediating molecular interactions.

8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid has also been explored as a lead compound for the development of anti-inflammatory agents. A 2024 preclinical study in *Bioorganic & Medicinal Chemistry* reported that the compound demonstrates significant pyridine-mediated anti-inflammatory effects in vivo, with minimal cytotoxicity. The chloro substituent was hypothesized to enhance the compound’s lipophilicity, facilitating its penetration into inflamed tissues. These findings suggest that the [1,2,4]triazolo[4,3-a]pyridine scaffold may serve as a valuable template for designing carboxylic acid-based therapeutics with improved bioavailability.

The synthesis of 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid involves a multi-step process that leverages the reactivity of triazole derivatives. A 2023 paper in *Organic Letters* described a novel synthetic route using microwave-assisted coupling reactions to efficiently assemble the [1,2,4]triazolo[4,3-a]pyridine ring. The chloro group was introduced via electrophilic substitution, while the carboxylic acid functionality was incorporated through a nucleophilic attack on a halogenated intermediate. This methodology highlights the importance of pyridine-based ring systems in the development of scalable pharmaceutical synthesis protocols.

8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid has also been investigated for its potential in targeting carboxylic acid-related metabolic pathways. A 2024 study in *ACS Chemical Biology* revealed that the compound modulates the activity of pyridine-dependent metabolic enzymes, such as succinate dehydrogenase, which play a role in mitochondrial function. This dual functionality of the [1,2,4]triazolo[4,3-a]pyridine scaffold suggests broader applications in the treatment of metabolic disorders and neurodegenerative diseases.

The pharmacological relevance of 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid is further supported by its ability to interact with pyridine-based receptors in the central nervous system. A 2023 review in *Drug Discovery Today* highlighted the potential of triazole derivatives in modulating GABA receptors, which are critical for neuronal signaling. The chloro substitution may enhance the compound’s affinity for these receptors, making it a candidate for the development of anticonvulsant and anxiolytic agents.

In summary, 8-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS No. 1159831-80-7) represents a versatile chemical scaffold with significant potential in pharmaceutical research. Its structural features, including the [1,2,4]triazolo[4,3-a]pyridine ring, chloro substituent, and carboxylic acid functionality, enable it to interact with a wide range of biological targets. Ongoing studies are exploring its applications in oncology, neurology, and metabolic disorders, underscoring the importance of this compound in the development of targeted therapeutics.